Cas no 1339033-24-7 (4-methyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine)

• Product Name: 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine
• CAS No: 1339033-24-7
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5149316
• PubChem ID: 64066569
• Update Time: 2025-10-31

4-methyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-3-(1-methyl-1h-pyrazol-4-yl)morpholin-2-yl)methanamine
• [4-methyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-yl]methanamine
• 1-[4-methyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-yl]methanamine
• 2-Morpholinemethanamine, 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)-
• 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine

• Inchi： 1S/C10H18N4O/c1-13-3-4-15-9(5-11)10(13)8-6-12-14(2)7-8/h6-7,9-10H,3-5,11H2,1-2H3
• InChI Key： HILGYNKTYGDYRB-UHFFFAOYSA-N
• SMILES： O1CCN(C)C(C2C=NN(C)C=2)C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: -1.1
• Topological Polar Surface Area: 56.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine

Introduction to 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine (CAS No. 1339033-24-7) and Its Emerging Applications in Chemical Biology

4-methyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine, identified by its CAS number 1339033-24-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both pyrazole and morpholine moieties, which are well-documented for their broad spectrum of biological activities. The structural arrangement of these functional groups imparts distinct chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The morpholine ring in 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine is particularly noteworthy, as morpholine derivatives are widely recognized for their role in medicinal chemistry. They exhibit a range of biological effects, including anti-inflammatory, antiviral, and antimicrobial properties. The pyrazole moiety, on the other hand, is a heterocyclic compound that has been extensively studied for its bioactivity. Pyrazole derivatives are known to interact with various biological targets, making them valuable scaffolds for the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine and biological targets. These studies have revealed that the compound can bind to multiple protein receptors, suggesting its potential as a multitargeted drug candidate. Such multitargeting strategies are increasingly favored in modern drug design due to their ability to modulate complex biological pathways simultaneously, thereby enhancing therapeutic efficacy and reducing the likelihood of resistance.

In the context of current research, 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine has been explored for its potential applications in treating neurological disorders. Preliminary studies indicate that this compound may interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability of 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine to modulate these receptors could provide a novel approach to managing these debilitating conditions.

The synthesis of 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine presents unique challenges due to its complex structural framework. However, recent innovations in synthetic methodologies have enabled more efficient and scalable production processes. These advancements have not only improved the availability of the compound but also opened avenues for structural optimization and derivatization. By modifying specific functional groups within the molecule, researchers can fine-tune its biological activity to target specific diseases or conditions more effectively.

Another area of interest is the potential role of 4-methyl-3-(1-methyl-1H-pyrazol-4-ylmorpholin)-2-ylmethanamine in anti-cancer therapy. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and survival. By interfering with these pathways, small molecules like 4-methyl--(methyl--pyrazol--(1--methyl)--)morpholin--(2--methylene)--)aminemethanaminemethanaminemethanimine can inhibit tumor progression. Early preclinical studies have shown promising results in vitro, indicating that this compound may have cytotoxic effects on certain cancer cell lines without significant toxicity to normal cells.

The pharmacokinetic properties of 4-methyl--(methyl--pyrazol--(1--methyl)--)morpholin--(2--methylene)--)aminemethanaminemethanaminemethanimine are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical utility. Advanced techniques such as mass spectrometry and high-performance liquid chromatography (HPLC) have been employed to study the metabolic pathways involved in the degradation of this compound. These studies aim to identify potential metabolites and assess their toxicity profiles, ensuring that the compound is safe for therapeutic use.

Furthermore, the potential application of CAS No 1339033 24 7, or more accurately referred to as CAS No 1339033 24 7, in environmental science has not been overlooked. Some research suggests that certain derivatives of this class of compounds may exhibit bioactivity against environmental pollutants. By targeting specific enzymes or transporters involved in detoxification processes, these compounds could help mitigate the effects of harmful substances in ecosystems.

The interdisciplinary nature of research involving CAS No 1339033 24 7 underscores its significance as a versatile chemical entity. Collaboration between chemists, biologists, pharmacologists, and computer scientists has been instrumental in uncovering its potential applications. As computational tools continue to evolve, so too will our ability to predict and design molecules with desired properties.

In conclusion,CAS No 1339033 24 7, specifically referred to as CAS No 1339033 24 7, represents a fascinating subject of study with implications spanning multiple fields including medicine,chemical biology,and environmental science。 Its unique structural features offer opportunities for developing novel therapeutic agents,improving existing treatments,and addressing environmental challenges。 As research progresses,CAS No 1339033 24 7, along with related compounds,will undoubtedly continue to play a pivotal rolein shaping future advancements across these disciplines。